Cas no 532987-12-5 (methyl 2-amino-2-3-(methylsulfanyl)phenylacetate)

• Product Name: methyl 2-amino-2-3-(methylsulfanyl)phenylacetate
• CAS No: 532987-12-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6144046
• PubChem ID: 154538929
• Update Time: 2025-11-01

methyl 2-amino-2-3-(methylsulfanyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-3-(methylsulfanyl)phenylacetate
• EN300-1829386
• DTXSID701261450
• 532987-12-5
• Methyl alpha-amino-3-(methylthio)benzeneacetate
• methyl 2-amino-2-[3-(methylsulfanyl)phenyl]acetate

• Inchi： 1S/C10H13NO2S/c1-13-10(12)9(11)7-4-3-5-8(6-7)14-2/h3-6,9H,11H2,1-2H3
• InChI Key： YBYRUGWMEJOTJY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C(=O)OC)N

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 2-amino-2-3-(methylsulfanyl)phenylacetate

Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate (CAS No. 532987-12-5): A Comprehensive Overview

Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate, identified by its CAS number 532987-12-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in various biological and chemical processes. The presence of both amino and methylsulfanyl functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents.

The molecular structure of Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate consists of a phenyl ring substituted at the 3-position with a methylsulfanyl group, further modified with an amino group at the 2-position and an acetate ester at the 2-position. This configuration imparts distinct chemical properties that make it valuable for various synthetic pathways. The compound's ability to participate in nucleophilic substitution reactions, coupled with its stability under a range of conditions, makes it a preferred choice for researchers exploring new synthetic methodologies.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways through targeted interactions with specific enzymes or receptors. Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate has been investigated for its potential role in inhibiting certain enzymes that are implicated in inflammatory responses and metabolic disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against enzymes such as COX-2 and LOX, which are known to play crucial roles in the pathogenesis of inflammation.

The synthesis of Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the introduction of the amino group followed by the methylsulfanyl substitution on the phenyl ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring that the desired functional groups are incorporated at specific positions on the aromatic ring.

One of the most compelling aspects of Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate is its potential as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced biological activity. For instance, by modifying the ester group or introducing additional functional groups, new analogs have been created that exhibit improved binding affinity to target proteins. These derivatives hold promise for the development of novel therapeutic agents with improved efficacy and reduced side effects.

The pharmacological properties of Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate have been further explored through in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. In particular, research has focused on its ability to interact with specific receptors or enzymes involved in pain perception, inflammation, and neurodegenerative diseases. The compound's unique structural features have been found to contribute to its ability to modulate these biological pathways effectively.

The future prospects for Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate are promising, with ongoing research aimed at expanding its applications in drug discovery and synthetic chemistry. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the identification of new derivatives with enhanced properties. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to foster innovative approaches for utilizing this compound in the development of next-generation therapeutics.

In conclusion, Methyl 2-amino-2-3-(methylsulfanyl)phenylacetate (CAS No. 532987-12-5) is a compound with significant potential in both academic research and industrial applications. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to leverage this compound's properties, its role in advancing our understanding of biological processes and developing novel therapeutic agents is set to expand further.